Cas no 112543-66-5 (3-Deoxy-D-glycero-D-galacto-2-nonulosonic acid)

• Product Name: 3-Deoxy-D-glycero-D-galacto-2-nonulosonic acid
• CAS No: 112543-66-5
• MF: C₉H₁₆O₉
• MW: 268.217944145203
• CID: 62930
• PubChem ID: 123691
• Update Time: 2025-04-18

3-Deoxy-D-glycero-D-galacto-2-nonulosonic acid Chemical and Physical Properties

Names and Identifiers

• 3-Deoxy-D-glycero-D-galacto-2-nonulosonic acid
• Ketodeoxynonulosonic acid
• 3-Deoxy-D-glycero-D-galactononulopyranosonic acid
• KDN
• 2-deoxy-D-glycero-D-galacto-2-nonulosonic acid,ammonium
• 2-Keto-3-deoxy-D-glycero-D-galacto-nononic acid
• 3-deoxy-D-glycero-D-galacto-2-*nonulosonic acid A
• 3-deoxy-D-glycero-D-galacto-nonulosonic acid ammonium salt
• ammonium 3-deoxy-D-glycero-D-galacto-2-nonulopyranosonate
• Deaminoneuraminic acid
• 3-Deoxy-D-Glycero-D-Galacto-2-Nonulosonic Acid(KDN)
• 2-keto-3-deoxy-D-glycero-D-galacto-nononic acid ,KDN
• 2-deoxy-D-glycero-D-galacto-2-nonulosonic acid, ammonium
• 3-deoxyglycero-galacto-nonulosonic acid
• Sialosonic acid
• Q27896051
• NS00121397
• DTXSID201247051
• 22594-61-2
• 2-KDN
• Deoxy-kdn
• 3-Deoxyglycerogalacto-2-nonulopyranosonic acid
• 9672K4U8IW
• siaX
• (4S,5R,6R,7R,8R)-4,5,6,7,8,9-hexahydroxy-2-oxononanoic acid
• 2-Oxo-3-deoxy-D-glycero-galactononulosonic acid
• SCHEMBL15121303
• 112543-66-5
• CHEBI:176465
• 4,5,6,7,8,9-HEXAHYDROXY-2-OXO-NONANOIC ACID
• 3-deoxy-D-glycero-D-galacto-nonulosonic acid
• UNII-9672K4U8IW
• D-glycero-D-galacto-2-Nonulosonic acid, 3-deoxy-

• Inchi： 1S/C9H16O9/c10-2-5(13)7(15)8(16)6(14)3(11)1-4(12)9(17)18/h3,5-8,10-11,13-16H,1-2H2,(H,17,18)/t3-,5+,6+,7+,8+/m0/s1
• InChI Key： FQHUAUMYHAJTDH-GRCPKETISA-N
• SMILES： O[C@@H]([C@@H]([C@@H](CO)O)O)[C@@H]([C@H](CC(C(=O)O)=O)O)O

Computed Properties

• Exact Mass: 268.07900
• Monoisotopic Mass: 268.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 176A^2
• XLogP3: -4.2

Experimental Properties

• Melting Point: 26-28°C
• Refractive Index: 1.671
• PSA: 175.75000
• LogP: -4.17300

3-Deoxy-D-glycero-D-galacto-2-nonulosonic acid Security Information

• Safety Instruction： S22; S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives